Cas no 2211158-60-8 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2211158-60-8
• MF: C₂₁H₂₈N₆O₁₇P₃S
• MW: 761.463306427002
• CID: 5598739
• Update Time: 2023-08-23

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C21H27N6O17P3S/c22-19-12-11(24-7-25-19)18(48-26-12)17-16(43-45(32,33)34)14(29)10(41-17)6-40-47(37,38)44-46(35,36)39-5-9-13(28)15(30)21(42-9)27-3-1-2-8(4-27)20(23)31/h1-4,7,9-10,13-17,21,28-30H,5-6H2,(H7-,22,23,24,25,31,32,33,34,35,36,37,38)/p+1/t9-,10-,13-,14-,15-,16-,17-,21-/m1/s1
• InChI Key： XSSQPJUONMIGDA-GVEGLJPSSA-O
• SMILES： O([C@@H]1[C@@H]([C@@H](COP(O)(=O)OP(O)(=O)OC[C@@H]2[C@H]([C@@H](O)[C@H]([N+]3=CC=CC(C(=O)N)=C3)O2)O)O[C@H]1C1SN=C2C(=NC=NC=12)N)O)P(O)(O)=O